Cas no 1261810-77-8 (3-Amino-2-iodobenzonitrile)

• Product Name: 3-Amino-2-iodobenzonitrile
• CAS No: 1261810-77-8
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 4965763
• PubChem ID: 91873769
• Update Time: 2026-02-27

3-Amino-2-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-IODOBENZONITRILE
• 1261810-77-8
• SCHEMBL26345552
• MFCD18389611
• 3-Amino-2-iodobenzonitrile

• Inchi： 1S/C7H5IN2/c8-7-5(4-9)2-1-3-6(7)10/h1-3H,10H2
• InChI Key： OXTHULSRKBOXMB-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC=CC=1N

Computed Properties

• Exact Mass: 243.94975 g/mol
• Monoisotopic Mass: 243.94975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.03
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8